Cas no 13670-99-0 (1-(2,6-difluorophenyl)ethan-1-one)

13670-99-0 structure
Product name:1-(2,6-difluorophenyl)ethan-1-one
1-(2,6-difluorophenyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,6-Difluorophenyl)ethanone
- 2,6-Difluoro acetophenone
- Acetophenone, 2',6'-difluoro-
- TIMTEC-BB SBB006686
- 1-(2,6-difluorophenyl)ethan-1-one
- 2',6'-Difluoroacetophenone
- 2`,6`- Difluoroacetophenone
- 2‘,6‘-Difluoroacetophenone
- 2’,6’-Difluoroacetophenone
- 2′,6′-Difluoroacetophenone
- Ethanone, 1-(2,6-difluorophenyl)-
- 2,6-DIFLUOROACETOPHENONE
- 2',6'-Difluoroacetophenone98%
- 2',6'-Difluoroacetophenone 98%
- VGIIILXIQLXVLC-UHFFFAOYSA-N
- 1-acetyl-2,6-difluorobenzene
- fr cf bv1
- PubChem4218
- KSC520I2L
- 2',6'-difluoro acetophenone
- Jsp002209
- A
- PS-8845
- AM20060154
- SCHEMBL167447
- AC-2459
- 2',6'-Difluoroacetophenone, 97%
- EINECS 237-151-9
- FT-0610643
- AKOS000119779
- F0001-0464
- D3559
- 2`,6`-Difluoroacetophenone
- 2 inverted exclamation mark ,6 inverted exclamation mark -Difluoroacetophenone
- EN300-18756
- FD2024
- NS00052627
- SY001308
- 1-(2,6-Difluorophenyl)ethanone #
- A19706
- InChI=1/C8H6F2O/c1-5(11)8-6(9)3-2-4-7(8)10/h2-4H,1H
- W-108250
- DTXSID10159891
- 13670-99-0
- CS-W001915
- Z90122597
- 1-(2,6-Difluoro-phenyl)-ethanone
- MFCD00000328
- STL301827
- DB-010911
-
- MDL: MFCD00016339
- Inchi: 1S/C8H6F2O/c1-5(11)8-6(9)3-2-4-7(8)10/h2-4H,1H3
- InChI Key: VGIIILXIQLXVLC-UHFFFAOYSA-N
- SMILES: FC1C([H])=C([H])C([H])=C(C=1C(C([H])([H])[H])=O)F
- BRN: 2046068
Computed Properties
- Exact Mass: 156.03900
- Monoisotopic Mass: 156.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 17.1
- Tautomer Count: 2
- XLogP3: 1.8
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.197 g/mL at 25 °C(lit.)
- Boiling Point: 79°C/15mmHg(lit.)
- Flash Point: Fahrenheit: 170.6 ° f
Celsius: 77 ° c - Refractive Index: n20/D 1.48(lit.)
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 17.07000
- LogP: 2.16740
- Solubility: Not determined
1-(2,6-difluorophenyl)ethan-1-one Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315,H319,H335
- Warning Statement: P261,P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
- Safety Term:S26;S36/37/39
- Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
1-(2,6-difluorophenyl)ethan-1-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A015000066-250mg |
2',6'-Difluoroacetophenone |
13670-99-0 | 97% | 250mg |
489.60 USD | 2021-06-21 | |
Key Organics Ltd | PS-8845-1MG |
2′,6′-Difluoroacetophenone |
13670-99-0 | >90% | 1mg |
£37.00 | 2025-02-09 | |
Key Organics Ltd | PS-8845-50MG |
2′,6′-Difluoroacetophenone |
13670-99-0 | >90% | 50mg |
£102.00 | 2025-02-09 | |
eNovation Chemicals LLC | D403678-500g |
2',6'-Dichloroacetophenone |
13670-99-0 | 97% | 500g |
$1100 | 2024-06-05 | |
Life Chemicals | F0001-0464-0.25g |
"2',6'-Difluoroacetophenone" |
13670-99-0 | 95%+ | 0.25g |
$18.0 | 2023-11-21 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A10220-5g |
2',6'-Difluoroacetophenone, 98% |
13670-99-0 | 98% | 5g |
¥1433.00 | 2023-03-15 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004387-100g |
1-(2,6-difluorophenyl)ethan-1-one |
13670-99-0 | 98% | 100g |
2892.0CNY | 2021-07-07 | |
TRC | D445543-1g |
2',6'-Difluoroacetophenone |
13670-99-0 | 1g |
$ 80.00 | 2022-06-05 | ||
Alichem | A015000066-500mg |
2',6'-Difluoroacetophenone |
13670-99-0 | 97% | 500mg |
790.55 USD | 2021-06-21 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004387-25g |
1-(2,6-difluorophenyl)ethan-1-one |
13670-99-0 | 98% | 25g |
779.0CNY | 2021-07-07 |
1-(2,6-difluorophenyl)ethan-1-one Related Literature
-
Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
-
Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
-
Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
13670-99-0 (1-(2,6-difluorophenyl)ethan-1-one) Related Products
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- 364-83-0(2,4-Difluoroacetophenone)
- 1979-36-8(2',5'-Difluoroacetophenone)
- 85068-36-6(2,5-Difluorobenzophenone)
- 853-39-4(Decafluorobenzophenone)
- 342-25-6(2,4’-Difluorobenzophenone)
- 445-27-2(2'-Fluoroacetophenone)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13670-99-0)1-(2,6-difluorophenyl)ethan-1-one

Purity:99%/99%
Quantity:100g/500g
Price ($):150.0/594.0
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13670-99-0)2,6-二氟苯乙酮

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry